Cas no 1219979-21-1 (N-(3-Azetidinyl)benzamide)

N-(3-Azetidinyl)benzamide structure
N-(3-Azetidinyl)benzamide structure
Product Name:N-(3-Azetidinyl)benzamide
CAS No:1219979-21-1
MF:C10H12N2O
MW:176.215082168579
CID:1072677
PubChem ID:53410704
Update Time:2025-10-27

N-(3-Azetidinyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Azetidinyl)benzamide
    • N-3-azetidinylBenzamide
    • SB51358
    • 1219979-21-1
    • AKOS006335051
    • DB-062003
    • N-(azetidin-3-yl)benzamide
    • MDL: MFCD13562986
    • Inchi: 1S/C10H12N2O/c13-10(12-9-6-11-7-9)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)
    • InChI Key: OPYOGWIZRCQGOP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1CNC1

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.17
  • Boiling Point: 392.4±35.0 °C at 760 mmHg
  • Flash Point: 135.5±17.1 °C

N-(3-Azetidinyl)benzamide Security Information

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